Cas no 6203-07-2 (6-(4-chloro-2-fluorobenzyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine)
6203-07-2 structure
Product Name:6-(4-chloro-2-fluorobenzyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
CAS No:6203-07-2
MF:C14H12ClFN4
MW:290.723284721375
CID:1633827
PubChem ID:5220437
Update Time:2025-04-21
6-(4-chloro-2-fluorobenzyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-chloro-2-fluorobenzyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
- SR-01000580529
- HMS2250B17
- 6-[(4-Chloro-2-fluorophenyl)methyl]-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
- SMR000096983
- MLS000120066
- CHEMBL1299284
- SR-01000580529-1
- 6203-07-2
- WAY-335280
- DTXSID90977570
-
- Inchi: 1S/C14H12ClFN4/c1-8-12(5-10-3-4-11(15)6-13(10)16)9(2)20-14(19-8)17-7-18-20/h3-4,6-7H,5H2,1-2H3
- InChI Key: CGOOLNSDYFPRKI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)F)CC1C(C)=NC2=NC=NN2C=1C
Computed Properties
- Exact Mass: 290.07366
- Monoisotopic Mass: 318.101585
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.2
- XLogP3: 3.5
Experimental Properties
- Density: 1.39
- Boiling Point: 388.3°Cat760mmHg
- Flash Point: 188.6°C
- Refractive Index: 1.658
- PSA: 43.08
6-(4-chloro-2-fluorobenzyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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